4-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline

• IUPAC Name: 4-(6-iodoimidazo[1,2-a]pyridin-2-yl)aniline
• InChI: InChI=1S/C13H10IN3/c14-10-3-6-13-16-12(8-17(13)7-10)9-1-4-11(15)5-2-9/h1-8H,15H2
• InChI Key: OXXKYLWBWPOMEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN3C=C(C=CC3=N2)I)N
• Molecular Formula: C13H10IN3
• Molecular Weight: 335.14 g/mol
• CAS No.: 774238-56-1

Description

“4-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline” is a chemical compound with the molecular formula C13H10IN3. It has a molecular weight of 335.15.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which is the core structure of the compound, has been a subject of research for many years. Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of an imidazo[1,2-a]pyridine ring attached to an aniline group. The InChI code for this compound is 1S/C13H10IN3/c14-10-4-5-13-16-12(8-17(13)7-10)9-2-1-3-11(15)6-9/h1-8H,15H2.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are known to undergo various chemical reactions. Recent advances in the field have highlighted the use of radical reactions for the direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

It is recommended to be stored at 0-8°C.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator.

Future Directions

The future directions for “4-(6-Iodoimidazo[1,2-a]pyridin-2-yl)aniline” and similar compounds lie in their potential applications in medicinal chemistry. The direct functionalization of imidazo[1,2-a]pyridines, which is considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives, is a promising area of research.

Synthesis routes and methods

Procedure details

Prepared as described in the Nitro Reduction section using 6-iodo-2-(4-nitrophenyl)imidazo[1,2-a]pyridine (0.45 g, 1.23 mmol) and tin (II) dichloride dihydrate (1.39 g, 6.16 mmol) in EtOH (25 ml) to give the title compound (0.301 g, 73%) as a yellow solid, after work-up and flash chromatography (4:1 EtOAc/DCM).